Cas no 112797-76-9 (methyl 2-hydroxy-3-propylbenzoate)

methyl 2-hydroxy-3-propylbenzoate structure
112797-76-9 structure
Product Name:methyl 2-hydroxy-3-propylbenzoate
CAS No:112797-76-9
MF:C11H14O3
MW:194.227063655853
CID:2609536
PubChem ID:13489351
Update Time:2025-04-21

methyl 2-hydroxy-3-propylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-propylbenzoate
    • DTXCID30492838
    • 112797-76-9
    • SCHEMBL6274458
    • DTXSID60542052
    • Inchi: 1S/C11H14O3/c1-3-5-8-6-4-7-9(10(8)12)11(13)14-2/h4,6-7,12H,3,5H2,1-2H3
    • InChI Key: KLZFYWWPVQHTOY-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=CC=CC=1CCC

Computed Properties

  • Exact Mass: 194.094294304Da
  • Monoisotopic Mass: 194.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų
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